Cas no 1890112-76-1 (Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine)

• Product Name: Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine
• CAS No: 1890112-76-1
• MF: C₂₆H₂₃N
• MW: 349.467526674271
• CID: 4709472
• PubChem ID: 58876378
• Update Time: 2025-06-20

Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• bis(4-methyl-[1,1'-biphenyl]-3-yl)amine
• 2-methyl-N-(2-methyl-5-phenylphenyl)-5-phenylaniline
• (2-Methyl-N-(2-methyl-5-phenylphenyl)-5-phenylaniline)
• 1890112-76-1
• Dimethyldiphenylene-3-base amine
• BS-45930
• E82223
• MFCD32671759
• Bis(4-methyl-[1,1''-biphenyl]-3-yl)amine
• Bis(4-methylbiphenyl-3-yl)amine
• SCHEMBL18762338
• 4-methyl-N-{4-methyl-[1,1'-biphenyl]-3-yl}-[1,1'-biphenyl]-3-amine
• CS-0180999
• Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine

• Inchi： 1S/C26H23N/c1-19-13-15-23(21-9-5-3-6-10-21)17-25(19)27-26-18-24(16-14-20(26)2)22-11-7-4-8-12-22/h3-18,27H,1-2H3
• InChI Key： QVEUDUJIDSHFHL-UHFFFAOYSA-N
• SMILES： N(C1C=C(C2C=CC=CC=2)C=CC=1C)C1C=C(C2C=CC=CC=2)C=CC=1C

Computed Properties

• Exact Mass: 349.183049738 g/mol
• Monoisotopic Mass: 349.183049738 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.5
• XLogP3: 7.4
• Topological Polar Surface Area: 12

Additional information on Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine

Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine: A Comprehensive Overview

Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine (CAS No. 1890112-76-1) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive biphenyl and amine moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The molecular structure of Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine consists of two 4-methylbiphenyl units linked by an amine group. The biphenyl moiety is a common structural motif in many bioactive compounds due to its ability to enhance the lipophilicity and biological activity of molecules. The presence of the amine group further contributes to the compound's reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have highlighted the potential of Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In another study, published in Organic Letters, scientists explored the synthetic routes to produce Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine. They developed an efficient and scalable method using palladium-catalyzed cross-coupling reactions, which significantly improved the yield and purity of the final product. This advancement in synthetic methodology has paved the way for further exploration of this compound's potential applications.

The physicochemical properties of Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine have also been extensively studied. It has been found to have a high melting point and good thermal stability, which are desirable attributes for pharmaceutical development. Additionally, its solubility in various organic solvents makes it suitable for use in different formulations.

In the context of drug discovery, Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine has shown promise as a lead compound for developing new drugs. Its ability to modulate specific biological pathways and its favorable pharmacokinetic properties make it an attractive target for further optimization. Researchers are currently investigating its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cancer.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies have shown that Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine has low toxicity and minimal environmental impact when used under controlled conditions. This makes it a safer alternative to some other compounds with similar functionalities.

In conclusion, Bis(4-methyl-[1,1'-biphenyl]-3-yl)amine (CAS No. 1890112-76-1) is a versatile compound with significant potential in various fields of chemistry and medicine. Its unique structure and properties make it an intriguing subject for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.